Cas no 935701-05-6 ((2-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid)

(2-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid structure
935701-05-6 structure
Product Name:(2-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
CAS No:935701-05-6
MF:C10H11BO4
MW:206.002943277359
CID:5717470
PubChem ID:5708387
Update Time:2023-10-15

(2-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (E)-2-(3-methoxy-3-oxoprop-1-enyl)phenylboronic acid
    • 2-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic acid
    • 935701-05-6
    • XPA19368
    • 372193-68-5
    • AKOS015850891
    • F75917
    • A823567
    • MFCD02179475
    • SCHEMBL3505313
    • (E)-(2-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
    • CS-0176094
    • [2-(3-methoxy-3-oxo-prop-1-enyl)phenyl]boronic acid
    • {2-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]phenyl}boronic acid
    • [2-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenyl]boronic acid
    • [2-[(E)-3-methoxy-3-oxoprop-1-enyl]phenyl]boronic acid
    • BS-28049
    • (2-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
    • Inchi: 1S/C10H11BO4/c1-15-10(12)7-6-8-4-2-3-5-9(8)11(13)14/h2-7,13-14H,1H3/b7-6+
    • InChI Key: WUEIYHVPDHJGLC-VOTSOKGWSA-N
    • SMILES: OB(C1C=CC=CC=1/C=C/C(=O)OC)O

Computed Properties

  • Exact Mass: 206.0750390g/mol
  • Monoisotopic Mass: 206.0750390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų
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